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Compound of Interest

Compound Name: 4-Hexadecylaniline

Cat. No.: B1198542

An In-depth Technical Guide to the Safe Handling of 4-Hexadecylaniline in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Hexadecylaniline
(CAS: 79098-13-8) in a laboratory setting. Adherence to these protocols is crucial for ensuring
personnel safety and maintaining a secure research environment.

Chemical Identification and Properties

4-Hexadecylaniline is an organic compound with the chemical formula C22H39N.[1][2] It is
recognized as a valuable chemical reagent in organic synthesis and as a surfactant in various
industrial applications, including lubricants and oilfield chemicals.[1] At room temperature, it
typically appears as a white solid or a colorless to slightly yellow liquid, contingent on its purity
and the ambient temperature.[1][2]

Table 1: Physical and Chemical Properties of 4-
Hexadecylaniline
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Property Value Source(s)
CAS Number 79098-13-8 [2][3][4]
Molecular Formula C22H39N [1][2]
Molecular Weight 317.55 g/mol [2]
Colorless to slightly yellow
Appearance o ) ) [1][2]
liquid / White solid
Melting Point 53-56 °C [1][2]13]
Boiling Point 254-255 °C at 15 mmHg [11[3]
_ 113 °C (235.4 °F) - Closed
Flash Point [3]
Cup
Density 0.892 g/cm? [2]
N Good solubility in common
Solubility [1]

organic solvents

Vapor Pressure

0.0 £ 0.9 mmHg at 25°C
(Predicted)

[2]

Hazard Identification and Classification

4-Hexadecylaniline is classified as a hazardous substance. The primary risks are associated

with irritation to the skin, eyes, and respiratory system.[1][3][5]

Table 2: GHS Hazard Classification
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Classification Code Description Source(s)
Signal Word - Warning [31[5]
Skin N
) o H315 Causes skin irritation [31[5]
Corrosion/Irritation
Serious Eye Causes serious eye
i H319 N [3][5]
Damage/Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single H335 T [315]
irritation
Exposure)

Skin Irrit. 2, Eye Irrit.
Hazard Class - [3]
2, STOT SE 3

Detailed Safe Handling Protocols

A systematic approach to handling 4-Hexadecylaniline is essential to minimize exposure and
prevent accidents.

Engineering Controls

e Ventilation: Always handle 4-Hexadecylaniline in a well-ventilated area to keep airborne
concentrations below exposure limits.[1][5]

e Chemical Fume Hood: All procedures that may generate dust or aerosols, such as weighing,
transferring, heating, or mixing, must be performed inside a properly functioning chemical
fume hood.[6][7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.[6][7]

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA 29 CFR 1910.133 or European Standard EN166.[1][3][8]

¢ Skin Protection:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.sigmaaldrich.com/DE/de/product/aldrich/233560
https://www.xixisys.com/substances/79098-13-8
https://www.sigmaaldrich.com/DE/de/product/aldrich/233560
https://www.xixisys.com/substances/79098-13-8
https://www.sigmaaldrich.com/DE/de/product/aldrich/233560
https://www.xixisys.com/substances/79098-13-8
https://www.sigmaaldrich.com/DE/de/product/aldrich/233560
https://www.xixisys.com/substances/79098-13-8
https://www.sigmaaldrich.com/DE/de/product/aldrich/233560
https://www.benchchem.com/product/b1198542?utm_src=pdf-body
https://www.benchchem.com/product/b1198542?utm_src=pdf-body
https://www.chembk.com/en/chem/4-hexadecylaniline
https://www.xixisys.com/substances/79098-13-8
https://www.labmanager.com/science-lab-safety-rules-guidelines-5727
https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://www.labmanager.com/science-lab-safety-rules-guidelines-5727
https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://www.chembk.com/en/chem/4-hexadecylaniline
https://www.sigmaaldrich.com/DE/de/product/aldrich/233560
https://www.fishersci.com/store/msds?partNumber=AAL0897009&productDescription=4-N-HXDECYLOXYANILINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile).[1][3][5] Inspect gloves
before use and dispose of them immediately if contamination is suspected.[9]

o Lab Coat: A full-length, long-sleeved laboratory coat must be worn to prevent skin contact.
[6][10]

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA-approved respirator. A dust mask (type N95 or equivalent) is
recommended for handling the solid form.[3][8]

Hygiene Practices

e Wash hands and any exposed skin thoroughly with soap and water after handling and before
leaving the laboratory.[5][6][9]

e Do not eat, drink, chew gum, or apply cosmetics in areas where chemicals are handled or
stored.[7][9][11]

e Avoid direct contact with the chemical.[1] Do not smell or taste chemicals.[9]

Storage Requirements

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidants.[1][5]

» Keep containers tightly sealed to prevent moisture contamination and release of vapors.[1][5]
o Store in a locked cabinet or area to restrict access.[5]
e The designated storage class for this chemical is 11 - Combustible Solids.[3]

Experimental Protocols: Spill and Exposure
Spill and Leak Procedures

o Evacuate non-essential personnel from the immediate area.

o Ensure adequate ventilation.
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Wearing full PPE, contain the spill.

For solid spills, carefully sweep or scoop the material into a designated, labeled waste
container, avoiding dust generation.

For liquid spills (if melted), absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for chemical waste.

Clean the spill area thoroughly with an appropriate solvent followed by soap and water.

Dispose of all contaminated materials as hazardous waste according to institutional and local
regulations.[5]

First-Aid Measures

Immediate action is required in case of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek
medical attention.[5][8][9]

In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least
15 minutes, occasionally lifting the upper and lower eyelids.[9] Remove contact lenses if
present and easy to do.[5] Seek immediate medical attention.[1][5]

If Swallowed: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8][12]

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable federal, state, and local
regulations.

o Collect waste 4-Hexadecylaniline and any contaminated materials in appropriately labeled,
sealed containers.[5][10]
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e Do not dispose of this chemical down the drain.[9][13]

» Contact your institution's Environmental Health and Safety (EHS) office for specific disposal
guidelines.[9]

Laboratory Workflow Visualization

The following diagram illustrates a logical workflow for the safe handling of 4-
Hexadecylaniline, from pre-experimental planning through to final cleanup and disposal.
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Caption: Logical workflow for the safe laboratory handling of 4-Hexadecylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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